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Compound of Interest

2-(Dimethylaminomethyl)-1-
Compound Name: _
cyclohexanone hydrochloride

Cat. No.: B132901

An in-depth analysis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride reveals
its key molecular properties. This compound, a notable impurity related to the analgesic
tramadol, is of significant interest in pharmaceutical research and development.[1][2]

Molecular Formula and Weight

The chemical identity of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride is
defined by its molecular formula and weight. These fundamental parameters are crucial for a
wide range of applications, from synthesis and characterization to analytical method
development. The compound's molecular formula is C9H18CINO, and it has a molecular
weight of approximately 191.7 g/mol .[1][2][3][4][5]

Property Value Source
Molecular Formula C9H18CINO [L121131[4115]116]
Molecular Weight 191.7 g/mol [L1[2113]14]

Experimental Protocols

The synthesis of 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride can be
achieved through a Mannich reaction. A typical laboratory-scale synthesis involves the reaction
of cyclohexanone, paraformaldehyde, and dimethylammonium chloride in an ethanol solvent.
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The mixture is heated under reflux, followed by filtration and solvent evaporation. The crude

product is then recrystallized from a mixture of ethanol and acetone to yield the purified
hydrochloride salt.[3]

Logical Relationship of Synthesis

The synthesis process follows a logical workflow from starting materials to the final purified
product. This can be visualized as a straightforward pathway.
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Synthesis workflow for 2-(Dimethylaminomethyl)-1-cyclohexanone hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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